Cas no 133840-96-7 (2-chloro-6-(trifluoromethoxy)-1,3-benzothiazole)

• Product Name: 2-chloro-6-(trifluoromethoxy)-1,3-benzothiazole
• CAS No: 133840-96-7
• MF: C₈H₃ClF₃NOS
• MW: 253.62873005867
• MDL: MFCD09743918
• CID: 821366
• PubChem ID: 10037924
• Update Time: 2025-11-01

2-chloro-6-(trifluoromethoxy)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-6-(TRIFLUOROMETHOXY)- BENZOTHIAZOLE
• 2-Chloro-6-(trifluoromethoxy)benzo[d]thiazole
• 2-Chloro-6-(trifluoromethoxy)-Benzo[d]thiazole
• 2-Chloro-6-(trifluoromethoxy)benzothiazole
• 2-Chloro-6-trifluoromethoxybenzothiazole
• 2-Chloro-6-(trifluoromethoxy)-1,3-benzothiazole
• 2-Chloro-6-(trifluoromethoxy)-benzothiazole
• 2-chloro-6-trifluoromethoxylbenzothiazole
• 2-Chloro-6-trifluoromethoxy-benzothiazole
• Benzothiazole, 2-chloro-6-(trifluoromethoxy)-
• PubChem21739
• PPGSYGPSOLZOOU-UHFFFAOYSA-N
• BCP12872
• A
• 2-chloro-6-(trifluoromethoxy)-1,3-benzothiazole

• MDL： MFCD09743918
• Inchi： 1S/C8H3ClF3NOS/c9-7-13-5-2-1-4(3-6(5)15-7)14-8(10,11)12/h1-3H
• InChI Key： PPGSYGPSOLZOOU-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC(=CC=2S1)OC(F)(F)F

Computed Properties

• Exact Mass: 252.95800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 4.9
• Topological Polar Surface Area: 50.4

Experimental Properties

• Boiling Point: 250.7°C at 760 mmHg
• PSA: 50.36000
• LogP: 3.84830

2-chloro-6-(trifluoromethoxy)-1,3-benzothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-chloro-6-(trifluoromethoxy)-1,3-benzothiazole

Recent Advances in the Study of 2-Chloro-6-(trifluoromethoxy)-1,3-benzothiazole (CAS: 133840-96-7)

2-Chloro-6-(trifluoromethoxy)-1,3-benzothiazole (CAS: 133840-96-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anti-inflammatory agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

The compound's structural features, including the presence of a chloro and trifluoromethoxy substituents on the benzothiazole ring, contribute to its reactivity and ability to interact with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 2-chloro-6-(trifluoromethoxy)-1,3-benzothiazole, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic system that significantly improves the efficiency of its synthesis while minimizing waste generation.

In terms of biological activity, 2-chloro-6-(trifluoromethoxy)-1,3-benzothiazole has demonstrated promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance. Additionally, its anti-inflammatory properties have been investigated, with studies suggesting modulation of NF-κB signaling pathways as a key mechanism.

Beyond its antimicrobial and anti-inflammatory potential, recent investigations have explored the use of 2-chloro-6-(trifluoromethoxy)-1,3-benzothiazole in cancer therapy. A 2024 study in European Journal of Medicinal Chemistry highlighted its role as a scaffold for designing small-molecule inhibitors targeting specific oncogenic proteins. The compound's ability to penetrate cell membranes and its favorable pharmacokinetic profile make it an attractive candidate for further development in oncology.

In conclusion, 2-chloro-6-(trifluoromethoxy)-1,3-benzothiazole (CAS: 133840-96-7) represents a versatile and promising compound in medicinal chemistry. Its synthetic accessibility, diverse biological activities, and potential for structural modification position it as a valuable tool for drug discovery. Future research should focus on elucidating its structure-activity relationships and exploring its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.